Cas no 16369-14-5 (DL-2-Amino-1-pentanol)

DL-2-Amino-1-pentanol structure
DL-2-Amino-1-pentanol structure
Product Name:DL-2-Amino-1-pentanol
CAS No:16369-14-5
MF:C5H13NO
MW:103.162821531296
MDL:MFCD00009809
CID:161273
PubChem ID:249017
Update Time:2025-04-19

DL-2-Amino-1-pentanol Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol, 2-amino-
    • 2-aminopentan-1-ol
    • 2-AMINO-1-PENTANOL
    • 2-AMinopentanol 1GR
    • 2-AminopentanolDL-Norvalinol
    • L-NORVALINOL
    • 2-AMINOPENTANOL
    • DL-2-AMINO-1-PENTANOL
    • [1-(Hydroxymethyl)butyl]amine
    • D/L-NORVALINOL
    • 2-Aminopentanol,98%
    • 2-AMinopentanol, 98% 1GR
    • FT-0694472
    • SY038521
    • AS-44290
    • MFCD02683229
    • DTXSID80936858
    • 2-Amino-1-pentanol #
    • NSC-66919
    • SCHEMBL352611
    • MFCD00009809
    • SB84058
    • SY017944
    • CS-0089892
    • EN300-297294
    • BP-12648
    • FT-0694471
    • 2-amino-pentan-1-ol
    • DL-Norvalinol
    • DL-2-Amino-1-pentanol, 97%
    • MFCD02683228
    • SB44856
    • H-Nva-ol
    • 16369-14-5
    • 4146-04-7
    • NSC66919
    • AKOS009159412
    • A10465
    • 2-Amino-1-pentanol; (+/-)-2-Aminopentan-1-ol; [1-(Hydroxymethyl)butyl]amine; dl-Norvalinol
    • DL-2-Amino-1-pentanol
    • MDL: MFCD00009809
    • Inchi: 1S/C5H13NO/c1-2-3-5(6)4-7/h5,7H,2-4,6H2,1H3
    • InChI Key: ULAXUFGARZZKTK-UHFFFAOYSA-N
    • SMILES: OCC(CCC)N

Computed Properties

  • Exact Mass: 103.10000
  • Monoisotopic Mass: 103.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 39.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.922 g/mL at 25 °C(lit.)
  • Melting Point: 32℃
  • Boiling Point: 194-195 °C(lit.)
  • Flash Point: 203 °F
  • Refractive Index: n20/D 1.4511(lit.)
  • PSA: 46.25000
  • LogP: 0.80640
  • Solubility: Not available

DL-2-Amino-1-pentanol Security Information

  • Hazardous Material transportation number:UN 2735 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

DL-2-Amino-1-pentanol Customs Data

  • HS CODE:29221985

DL-2-Amino-1-pentanol Pricemore >>

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DL-2-Amino-1-pentanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Phosphoric acid Catalysts: Rhodium ,  Molybdenum oxide Solvents: Water ;  6 h, pH 1.8, 70 bar, 100 °C
Reference
Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates
Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228

DL-2-Amino-1-pentanol Raw materials

DL-2-Amino-1-pentanol Preparation Products

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